Cas no 57626-33-2 (1,3-Butanedione, 2-bromo-1-phenyl-)

• Product Name: 1,3-Butanedione, 2-bromo-1-phenyl-
• CAS No: 57626-33-2
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 344781
• PubChem ID: 436852
• Update Time: 2025-04-19

1,3-Butanedione, 2-bromo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 2-bromo-1-phenyl-
• 2-bromo-1-phenylbutane-1,3-dione
• DTXSID40331269
• SCHEMBL330589
• 57626-33-2

• Inchi： 1S/C10H9BrO2/c1-7(12)9(11)10(13)8-5-3-2-4-6-8/h2-6,9H,1H3
• InChI Key： OHHOGWYNHFMXIF-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 239.97857
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones